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Introduction

G-418 sulfate, an aminoglycoside antibiotic, is a powerful tool in molecular biology for the
selection of eukaryotic cells.[1][2][3] Its primary application is in the generation of stable cell
lines, where it eliminates non-transfected cells, allowing for the isolation and propagation of
cells that have successfully integrated a gene of interest along with a neomycin resistance
marker (neo).[1][4][5] This document provides a detailed overview of G-418's mechanism of
action, its established use in stable transfection, and explores its potential, albeit
unconventional, application for the enrichment of transiently transfected cell populations.

Principle of G-418 Selection

G-418 disrupts protein synthesis in eukaryotic cells by binding to the 80S ribosome, thereby
inhibiting peptide chain elongation.[1][2][6] This inhibition is cytotoxic, leading to cell death.
Resistance to G-418 is conferred by the bacterial neomycin resistance gene (neo), which
encodes the enzyme aminoglycoside 3'-phosphotransferase (APH).[1][2][4] This enzyme
inactivates G-418 through phosphorylation, allowing cells expressing the neo gene to survive
and proliferate in the presence of the antibiotic.

Signaling Pathway: Mechanism of G-418 Action and
Resistance
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. yeasenbio.com [yeasenbio.com]

e 2. G418 - Wikipedia [en.wikipedia.org]

e 3. G418 | Capricorn Scientific [capricorn-scientific.com]

e 4. Use and Mechanism of Geneticin(G418) Chemicalbook [chemicalbook.com]
e 5. abo.com.pl [abo.com.pl]

e 6. invivogen.com [invivogen.com]

 To cite this document: BenchChem. [Application Notes and Protocols: G-418 for Selection in
Transfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208730#can-g-418-be-used-for-transient-
transfection-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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